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Compound of Interest

Compound Name: Emavusertib Mesylate

CAS No.: 2376399-40-3

Cat. No.: B15610265

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Emavusertib Mesylate with alternative

therapies, supported by experimental data. The information is intended to aid in the evaluation

of Emavusertib's performance and its potential applications in a research and drug

development context.

Introduction to Emavusertib Mesylate
Emavusertib (CA-4948) is an orally bioavailable small molecule that acts as a potent and

reversible inhibitor of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) and FMS-like

Tyrosine Kinase 3 (FLT3)[1]. IRAK4 is a critical component of the Toll-like receptor (TLR) and

Interleukin-1 receptor (IL-1R) signaling pathways, which, when dysregulated, can contribute to

the pathogenesis of various cancers by promoting inflammation and tumor cell survival[2][3].

The oncogenic long form of IRAK4 has been found to be overexpressed in acute myeloid

leukemia (AML) and myelodysplastic syndromes (MDS), particularly in cases with spliceosome

mutations such as SF3B1 and U2AF1[3]. Emavusertib's mechanism of action involves blocking

the IRAK4-mediated activation of NF-κB, a key transcription factor for pro-inflammatory
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cytokines and cell survival signals[1][2]. Additionally, its inhibitory activity against FLT3 makes it

a promising therapeutic agent for AML with FLT3 mutations[3].

Quantitative Data Summary
The following tables summarize the key preclinical and clinical data for Emavusertib and its

comparators.

Table 1: Preclinical Activity of Emavusertib
Parameter Value Cell Lines/Context Reference

IRAK4 IC50 57 nM Biochemical Assay [4]

FLT3 IC50 58-200 nM
FLT3-mutated AML

cell lines
[5]

Selectivity
>500-fold for IRAK4

over IRAK1
Biochemical Assay [4]

Inhibition of Cytokine

Release (IC50)

<250 nM (TNF-α, IL-

1β, IL-6, IL-8)

TLR-Stimulated THP-

1 Cells
[4]

In Vivo Efficacy
Tumor growth

inhibition

Mouse xenograft

models of ABC

DLBCL and AML

[4]

Table 2: Clinical Trial Results for Emavusertib (TakeAim
Leukemia Study - Monotherapy)
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Indication
Patient
Population

N
Response
Rate

Key
Findings

Reference

Relapsed/Ref

ractory AML

FLT3

mutation
17

41% (7/17)

Objective

Response (4

CR, 1 CRh, 2

MLFS)

Responses

observed in

patients

previously

treated with

FLT3

inhibitors.

[6]

Relapsed/Ref

ractory AML

Spliceosome

(SF3B1 or

U2AF1)

mutation

25

20% (5/25)

Objective

Response (2

CR, 2

CRi/CRh, 1

MLFS)

Rapid

responses,

with most

occurring

after the first

cycle.

[6]

High-Risk

MDS

Spliceosome

(SF3B1 or

U2AF1)

mutation

7
57% Marrow

CR

One patient

proceeded to

stem cell

transplant.

[7]

CR: Complete Remission, CRh: Complete Remission with partial hematologic recovery, CRi:

Complete Remission with incomplete hematologic recovery, MLFS: Morphologic Leukemia-

Free State, mCR: marrow Complete Remission.

Table 3: Clinical Trial Results for Emavusertib in
Combination Therapy (TakeAim Lymphoma Study)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://ascopubs.org/doi/10.1200/JCO.21.00838
https://ascopubs.org/doi/10.1200/JCO.21.00838
https://www.protocols.io/view/cell-culture-and-estimation-of-cytokines-by-elisa-p2hdqb6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Indication
Combinatio
n

N
(evaluable)

Response
Rate

Key
Findings

Reference

Relapsed/Ref

ractory Non-

Hodgkin's

Lymphoma

Emavusertib

+ Ibrutinib
9

44% (4/9)

Objective

Response (2

CR, 2 PR)

Responses

seen in

patients who

had failed

prior ibrutinib

therapy.

[8]

CR: Complete Remission, PR: Partial Response.

Table 4: Comparative Clinical Data for Ibrutinib in B-Cell
Malignancies with MYD88 mutations

Indication Treatment N
Response
Rate

Key
Findings

Reference

Waldenström'

s

Macroglobuli

nemia

(MYD88

mutated)

Ibrutinib +

Rituximab
75

76% (PR or

better)

Significant

improvement

in

progression-

free survival

compared to

placebo +

rituximab.

[6]

Relapsed/Ref

ractory ABC-

DLBCL

(MYD88 and

CD79B

mutated)

Ibrutinib 5 80%

Higher

response rate

in the double-

mutant

population.

[9]

ABC-DLBCL: Activated B-Cell-like Diffuse Large B-Cell Lymphoma, PR: Partial Response.
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Table 5: Comparative Clinical Data for Venetoclax in AML
with Spliceosome Mutations

Indication Treatment

N
(spliceoso
me
mutated)

Response
Rate (CRc)

Key
Findings

Reference

Newly

Diagnosed

AML (unfit for

intensive

chemo)

Venetoclax +

Azacitidine
39 79%

Outcomes

were similar

to patients

without

spliceosome

mutations.

[10]

CRc: Composite Complete Response.

Signaling Pathway Diagrams
The following diagrams illustrate the mechanisms of action for Emavusertib and its

comparators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.cancer.gov/publications/dictionaries/cancer-drug/def/emavusertib
https://www.curis.com/pipeline/ca-4948/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2023.1239082/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2023.1239082/full
https://www.benchchem.com/pdf/Applications_in_Medicinal_Chemistry_for_Kinase_Inhibitors_Application_Notes_and_Protocols.pdf
https://www.ncbi.nlm.nih.gov/books/NBK604953/
https://www.ncbi.nlm.nih.gov/books/NBK604953/
https://www.ncbi.nlm.nih.gov/books/NBK604953/
https://ascopubs.org/doi/10.1200/JCO.21.00838
https://www.protocols.io/view/cell-culture-and-estimation-of-cytokines-by-elisa-p2hdqb6.pdf
https://www.protocols.io/view/cell-culture-and-estimation-of-cytokines-by-elisa-j8nlkq75l5r7/v1
https://www.cancernetwork.com/view/diffuse-large-b-cell-lymphoma-responds-ibrutinib
https://pmc.ncbi.nlm.nih.gov/articles/PMC12589120/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12589120/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12589120/
https://www.benchchem.com/product/b15610265/docs#emavusertib-mesylate-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b15610265/docs#emavusertib-mesylate-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b15610265/docs#emavusertib-mesylate-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b15610265/docs#emavusertib-mesylate-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b15610265?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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